2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid
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Description
2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid is a heterocyclic compound featuring an oxolane (tetrahydrofuran) ring substituted at the 2-position with a 1-ethylpyrazole moiety and at the 3-position with a carboxylic acid group.
Properties
Molecular Formula |
C10H14N2O3 |
|---|---|
Molecular Weight |
210.23 g/mol |
IUPAC Name |
2-(1-ethylpyrazol-4-yl)oxolane-3-carboxylic acid |
InChI |
InChI=1S/C10H14N2O3/c1-2-12-6-7(5-11-12)9-8(10(13)14)3-4-15-9/h5-6,8-9H,2-4H2,1H3,(H,13,14) |
InChI Key |
NONCPJOZOLMXFK-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C=C(C=N1)C2C(CCO2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid typically involves the reaction of 1-ethyl-1H-pyrazole with oxolane-3-carboxylic acid under specific conditions. One common method includes the use of a base such as sodium hydride or potassium carbonate to deprotonate the carboxylic acid, followed by nucleophilic substitution with the pyrazole derivative .
Industrial Production Methods
Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis or the use of catalytic systems to enhance reaction rates and yields. These methods are designed to meet the demands of large-scale production while maintaining high purity and consistency .
Chemical Reactions Analysis
Types of Reactions
2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.
Substitution: The pyrazole ring can participate in electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.
Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.
Substitution: Halogenating agents like N-bromosuccinimide (NBS) or nucleophiles like amines and thiols can be used.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols or aldehydes .
Scientific Research Applications
2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as a bioactive molecule with antimicrobial or anti-inflammatory properties.
Medicine: Explored for its potential use in drug development, particularly in designing inhibitors for specific enzymes or receptors.
Industry: Utilized in the development of new materials with unique properties, such as polymers or catalysts.
Mechanism of Action
The mechanism of action of 2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid involves its interaction with specific molecular targets. The pyrazole ring can interact with enzymes or receptors, potentially inhibiting their activity. The carboxylic acid group can form hydrogen bonds with active site residues, enhancing binding affinity and specificity .
Comparison with Similar Compounds
Structural Modifications and Substituent Effects
The compound belongs to a broader class of pyrazole-oxolane carboxylic acids, where variations in the pyrazole substituent or oxolane ring significantly alter properties. Key analogs include:
*Note: Molecular weight for the target compound is calculated based on its formula.
Key Observations :
- Electron-Withdrawing Groups : The 2-fluorophenyl analog (CAS 1955515-50-0) exhibits a higher molecular weight (276.26 g/mol) and predicted density (1.43 g/cm³) compared to the ethyl-substituted compound, likely due to the aromatic fluorine substituent .
- Steric and Solubility Effects : Ethyl and aryl substituents (e.g., fluorophenyl) may influence solubility; alkyl groups like ethyl could enhance lipophilicity, whereas polar fluorine atoms might improve metabolic stability .
Physicochemical Properties
Available data for select compounds are summarized below:
| Property | 2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid | 2-[1-(2-Fluorophenyl)-1H-pyrazol-4-yl]oxolane-3-carboxylic acid | 1-(1,1-Dioxothiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid |
|---|---|---|---|
| Melting Point | Not reported | Not reported | Not reported |
| Density (g/cm³) | Not reported | 1.43 (predicted) | Not reported |
| pKa | Not reported | 4.09 (predicted) | Not reported |
| Boiling Point (°C) | Not reported | 476.4 (predicted) | Not reported |
Notes:
Biological Activity
2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid is a heterocyclic compound characterized by the presence of a pyrazole ring fused with an oxolane ring and a carboxylic acid functional group. This compound has garnered attention in various fields, including medicinal chemistry, due to its potential biological activities, particularly as an antimicrobial and anti-inflammatory agent. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, research findings, and comparisons with similar compounds.
| Property | Value |
|---|---|
| Molecular Formula | C10H14N2O3 |
| Molecular Weight | 210.23 g/mol |
| IUPAC Name | 2-(1-ethylpyrazol-4-yl)oxolane-3-carboxylic acid |
| InChI Key | NONCPJOZOLMXFK-UHFFFAOYSA-N |
The biological activity of 2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid is primarily attributed to its ability to interact with specific molecular targets within biological systems. The pyrazole ring can engage in interactions with enzymes or receptors, potentially inhibiting their activity. The carboxylic acid group enhances binding affinity through hydrogen bonding with active site residues. This dual functionality positions the compound as a promising candidate for drug development aimed at various therapeutic targets.
Antimicrobial Properties
Research has indicated that 2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid exhibits significant antimicrobial activity. A study demonstrated its effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant pathogens. The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and inhibition of metabolic pathways critical for bacterial survival.
Anti-inflammatory Effects
In addition to its antimicrobial properties, this compound has shown promise in reducing inflammation. Experimental models have indicated that it can decrease levels of pro-inflammatory cytokines, thereby mitigating inflammatory responses in tissues . This effect is particularly relevant in conditions such as arthritis and other inflammatory diseases.
Case Studies
- Antimicrobial Activity Study : In vitro studies assessed the efficacy of 2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid against Staphylococcus aureus and Escherichia coli. Results showed a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli, indicating potent antibacterial activity .
- Anti-inflammatory Research : A study involving murine models demonstrated that treatment with the compound significantly reduced paw edema induced by carrageenan, suggesting its potential as an anti-inflammatory agent.
Comparative Analysis
To further understand the unique properties of 2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, it is beneficial to compare it with similar compounds:
| Compound | Antimicrobial Activity | Anti-inflammatory Activity |
|---|---|---|
| 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid | Moderate | Low |
| 2-(1-benzyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid | High | Moderate |
| 2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid | High | High |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
